Cas no 477866-58-3 (4-Chloro-N-(2-(3-((4-chlorobenzyl)sulfanyl)-6-methyl-1,2,4-triazin-5-yl)vinyl)aniline)

4-Chloro-N-(2-(3-((4-chlorobenzyl)sulfanyl)-6-methyl-1,2,4-triazin-5-yl)vinyl)aniline structure
477866-58-3 structure
Product Name:4-Chloro-N-(2-(3-((4-chlorobenzyl)sulfanyl)-6-methyl-1,2,4-triazin-5-yl)vinyl)aniline
CAS No:477866-58-3
MF:C19H16Cl2N4S
MW:403.328140258789
CID:5038141
Update Time:2023-08-24

4-Chloro-N-(2-(3-((4-chlorobenzyl)sulfanyl)-6-methyl-1,2,4-triazin-5-yl)vinyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-N-(2-(3-((4-chlorobenzyl)sulfanyl)-6-methyl-1,2,4-triazin-5-yl)vinyl)aniline
    • 4-chloro-N-[(E)-2-(3-{[(4-chlorophenyl)methyl]sulfanyl}-6-methyl-1,2,4-triazin-5-yl)ethenyl]aniline
    • 4-chloro-N-(2-{3-[(4-chlorobenzyl)sulfanyl]-6-methyl-1,2,4-triazin-5-yl}vinyl)aniline
    • (E)-4-chloro-N-(2-(3-(4-chlorobenzylthio)-6-methyl-1,2,4-triazin-5-yl)vinyl)aniline
    • Inchi: 1S/C19H16Cl2N4S/c1-13-18(10-11-22-17-8-6-16(21)7-9-17)23-19(25-24-13)26-12-14-2-4-15(20)5-3-14/h2-11,22H,12H2,1H3/b11-10+
    • InChI Key: ACNJBISTRCFIKZ-ZHACJKMWSA-N
    • SMILES: ClC1C=CC(=CC=1)CSC1=NN=C(C)C(/C=C/NC2C=CC(=CC=2)Cl)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 437
  • XLogP3: 5.2
  • Topological Polar Surface Area: 76
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